Cas no 54576-13-5 (Hexanedioic acid, 3-methyl-, dimethyl ester)

• Product name: Hexanedioic acid, 3-methyl-, dimethyl ester
• CAS No: 54576-13-5
• MF: C₉H₁₆O₄
• MW: 188.22094
• CID: 354205
• PubChem ID: 521519

Hexanedioic acid, 3-methyl-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

• Hexanedioic acid, 3-methyl-, dimethyl ester
• 3-Methylhexanedioic acid dimethyl ester
• dimethyl 3-methylhexanedioate
• 3-Methyl-hexanedioic acid dimethyl ester
• DTXSID00334670
• 1,6-DIMETHYL 3-METHYLHEXANEDIOATE
• Dimethyl 3-methylhexanedioate #
• FT-0707143
• SCHEMBL3309517
• HOUQYONBQJFBPF-UHFFFAOYSA-N
• 54576-13-5
• G69123
• DA-05006
• MFCD18971226

• Inchi： InChI=1S/C9H16O4/c1-7(6-9(11)13-3)4-5-8(10)12-2/h7H,4-6H2,1-3H3
• InChI Key： HOUQYONBQJFBPF-UHFFFAOYSA-N
• SMILES： COC(CC(CCC(OC)=O)C)=O

Computed Properties

• Exact Mass: 188.10488
• Monoisotopic Mass: 188.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid methyl esters
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Fatty acid methyl esters